N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-(5-phenyl-4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H12N2OS2/c1-10(18)16-15-17-13(12-8-5-9-19-12)14(20-15)11-6-3-2-4-7-11/h2-9H,1H3,(H,16,17,18)
• InChI Key: UCBWFVIMEBJQAV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=C(S1)C2=CC=CC=C2)C3=CC=CS3
• Molecular Formula: C15H12N2OS2
• Molecular Weight: 300.4 g/mol

Description

N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide, also known as PTZ-ABA, is a compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide has been shown to inhibit the reuptake of GABA, leading to an increase in GABAergic transmission and the induction of seizures.
Biochemical and Physiological Effects
N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide has been shown to induce seizures in animal models, making it a useful tool for the study of epilepsy and other neurological disorders. It has also been shown to have anti-tumor activity, making it a potential candidate for the development of new cancer therapies. In addition, N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide has been used as a scaffold for the development of new drugs targeting various biological pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide in lab experiments is its ability to induce seizures in animal models, making it a useful tool for the study of epilepsy and other neurological disorders. Another advantage is its potential anti-tumor activity, making it a potential candidate for the development of new cancer therapies. However, one limitation of using N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide. One direction is the development of new drugs targeting the GABAergic system using N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide as a scaffold. Another direction is the study of N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide in combination with other drugs for the treatment of epilepsy and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide and its potential applications in cancer research.

Synthesis Methods

N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide can be synthesized using a multi-step process that involves the reaction of 2-aminothiophenol with chloroacetyl chloride to form 2-(chloroacetyl)thiophene. This intermediate is then reacted with 4-bromo-5-phenyl-2-thiazolamine to yield N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide.

Scientific Research Applications

N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide has been used as a convulsant agent to induce seizures in animal models for the study of epilepsy and other neurological disorders. In cancer research, N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide has been shown to have anti-tumor activity, making it a potential candidate for the development of new cancer therapies. In drug discovery, N-[5-phenyl-4-(2-thienyl)-1,3-thiazol-2-yl]acetamide has been used as a scaffold for the development of new drugs targeting various biological pathways.